2-(2-Oxoazepan-3-yl)isoindole-1,3-dione

• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 2-(2-oxoazepan-3-yl)isoindole-1,3-dione
• InChI: InChI=1S/C14H14N2O3/c17-12-11(7-3-4-8-15-12)16-13(18)9-5-1-2-6-10(9)14(16)19/h1-2,5-6,11H,3-4,7-8H2,(H,15,17)
• InChI Key: ISUOMPZSLMJENM-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(=O)C(C1)N2C(=O)C3=CC=CC=C3C2=O

Description

2-(2-Oxoazepan-3-yl)isoindole-1,3-dione is a heterocyclic compound featuring an isoindole-1,3-dione core substituted with a 2-oxoazepan-3-yl group. The azepane ring (a seven-membered lactam) introduces conformational flexibility and distinct electronic properties compared to smaller lactam or lactone rings in analogous compounds.

Comparison with Similar Compounds

Structural Comparisons

Core Structure and Substituent Variations

Isoindole-1,3-dione derivatives are characterized by substitutions at the 2-position, which dictate their biological and physicochemical properties. Key structural analogs include:

Thalidomide (2-(2,6-Dioxopiperidin-3-yl)isoindole-1,3-dione) Substituent: Six-membered 2,6-dioxopiperidine ring. Molecular Formula: C₁₃H₁₀N₂O₄ . Pharmacological Profile: Anti-inflammatory, antiangiogenic, and immunomodulatory properties; historically used for leprosy and multiple myeloma .

2-(2,5-Dioxotetrahydrofuran-3-yl)isoindoline-1,3-dione Substituent: Five-membered lactone (tetrahydrofuran-dione). Molecular Formula: C₁₂H₉NO₅ . Key Features: Anticonvulsant activity; dihedral angle of 90° between isoindole and lactone planes enhances intermolecular C–H···O hydrogen bonding .

2-[4-(7-Oxo-7H-6,6a,12-triaza-benzo[a]anthracen-5-yl)-phenyl]-isoindole-1,3-dione Substituent: Polycyclic phthalazine moiety. Pharmacological Profile: Antitumor activity against colon adenocarcinoma and osteosarcoma .

2-[(Aryl amino)methyl]isoindole-1,3-dione Derivatives Substituent: Aryl amino groups (e.g., 4-chlorophenyl, 2-fluorophenyl) . Molecular Weights: ~268–320 g/mol. Applications: Antimicrobial and cytotoxic activities .

Table 1: Structural and Functional Comparison

Compound Name	Substituent Type	Ring Size	Molecular Formula	Key Activities	References
2-(2-Oxoazepan-3-yl)isoindole-1,3-dione	Seven-membered lactam	7	C₁₃H₁₂N₂O₃*	Hypothetical anticonvulsant	N/A
Thalidomide	Six-membered dioxopiperidine	6	C₁₃H₁₀N₂O₄	Anti-inflammatory
2-(2,5-Dioxotetrahydrofuran-3-yl) derivative	Five-membered lactone	5	C₁₂H₉NO₅	Anticonvulsant
Phthalazine-linked derivatives	Polycyclic heteroaromatic	N/A	Varies	Antitumor

*Hypothetical formula based on structural analogy.

Pharmacological and Physicochemical Properties

Bioactivity

• Thalidomide’s six-membered dioxopiperidine enhances solubility and receptor binding, but its teratogenicity limits use .
• Five-membered lactones (e.g., ) exhibit anticonvulsant activity due to rigid planar conformations favoring CNS penetration .
• The target compound’s seven-membered lactam may improve metabolic stability compared to smaller rings.

Hydrogen Bonding and Solubility

• Thalidomide: Extensive C–H···O networks enhance crystallinity but reduce aqueous solubility .
• Azepane-substituted derivative: Increased lipophilicity due to the larger ring may enhance blood-brain barrier penetration.